![molecular formula C23H30N4O3 B6579658 N'-(2-ethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide CAS No. 1049570-14-0](/img/structure/B6579658.png)
N'-(2-ethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide
Overview
Description
Piperazine is a common structural motif found in agrochemicals and pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance . The incorporation of this heterocycle into biologically active compounds can be accomplished through a Mannich reaction . Piperazine can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .
Scientific Research Applications
Neuroprotective Effects
This compound has been studied for its neuroprotective effects . In particular, it has been found to have protective effects against aluminium-induced neurotoxicity . This is particularly relevant in the context of Alzheimer’s disease, where aluminium toxicity is thought to play a role .
Acetylcholinesterase Inhibition
The compound has been found to be a potential acetylcholinesterase inhibitor . This is significant because acetylcholinesterase inhibitors are used in the treatment of Alzheimer’s disease and other conditions where there is a need to increase the levels of acetylcholine in the brain .
Antioxidant Activity
The compound has been found to have antioxidant activity . It has been shown to prevent lipid peroxidation and protein damage, and to restore the levels of endogenous antioxidant enzymes .
Modulation of Pharmacokinetic Properties
Piperazine, a structural motif found in this compound, is known to positively modulate the pharmacokinetic properties of a drug substance . This could potentially enhance the effectiveness of the compound in its various applications .
Potential Antibacterial Activity
Piperazine derivatives, including this compound, have been found to exhibit good antibacterial activity . This opens up potential applications in the treatment of bacterial infections .
Potential Treatment for Neurodegenerative Diseases
Piperazine is a component in potential treatments for Parkinson’s and Alzheimer’s disease . Given that this compound contains a piperazine ring, it could potentially be used in the treatment of these neurodegenerative diseases .
Mechanism of Action
Target of Action
The primary targets of N’-(2-ethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide are acetylcholinesterase (AChE) and alpha1-adrenergic receptors . AChE plays a crucial role in the cholinergic system by terminating synaptic transmission, while alpha1-adrenergic receptors are involved in various physiological responses such as contraction of smooth muscles .
Mode of Action
This compound acts as an inhibitor of AChE , preventing the breakdown of the neurotransmitter acetylcholine, thereby increasing its availability . It also shows affinity towards alpha1-adrenergic receptors, potentially modulating their activity .
Biochemical Pathways
By inhibiting AChE, the compound affects the cholinergic pathway , leading to increased acetylcholine levels. This can enhance cholinergic neurotransmission, which is crucial for memory and cognition . Its interaction with alpha1-adrenergic receptors may influence various pathways associated with these receptors, impacting physiological processes like smooth muscle contraction .
Result of Action
The compound’s action results in enhanced cholinergic neurotransmission and potential modulation of alpha1-adrenergic receptor activity . In animal models, it has shown protective effects against neurotoxicity induced by aluminium chloride, improving behavioral and neurochemical indices .
properties
IUPAC Name |
N'-(2-ethylphenyl)-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N4O3/c1-3-18-6-4-5-7-21(18)25-23(29)22(28)24-12-13-26-14-16-27(17-15-26)19-8-10-20(30-2)11-9-19/h4-11H,3,12-17H2,1-2H3,(H,24,28)(H,25,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQNUYIUITXNHOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C(=O)NCCN2CCN(CC2)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2-ethylphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide | |
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